Cas no 17640-02-7 (Dalapon-methyl)

Dalapon-methyl is a selective herbicide belonging to the chlorinated aliphatic carboxylic acid group. It is primarily used for post-emergence control of annual and perennial grasses in broadleaf crops, non-crop areas, and industrial sites. The compound acts as a systemic herbicide, absorbed through foliage and translocated to meristematic tissues, inhibiting growth by disrupting cellular metabolism. Its key advantages include high efficacy against tough grassy weeds, rapid action, and favorable environmental persistence without long-term soil residual effects. Dalapon-methyl is compatible with integrated weed management systems and demonstrates low mammalian toxicity when handled according to standard safety protocols. The product is formulated for ease of application in various agricultural and industrial settings.
Dalapon-methyl structure
Dalapon-methyl structure
Product Name:Dalapon-methyl
CAS No:17640-02-7
MF:C4H6Cl2O2
MW:156.99523973465
CID:206790
Update Time:2025-06-13

Dalapon-methyl Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2,2-dichloro-, methyl ester
    • Dalapon methyl ester
    • Dalapon-methyl
    • Dalaponmethylester Solution
    • Haloacetic Acid Methyl Derivatives Mix with Surrogate
    • Haloacetic Acid Methyl Derivatives with Surrogate
    • Haloacetic Acid Methyl Derivatives without Surrogate
    • Herbicides as Methyl Derivatives Mix #2
    • Method 552.1 - Methyl Derivatives
    • Dalapon methyl ester100µg
    • Dalapon-methyl,Methyl 2,2-dichloropropionate
    • Haloacetic acid Methyl Derivatives w
    • methyl 2,2-dichloropropanoate
    • o Surrogate
    • DALAPONE-METHYL
    • DALAPON-METHYL ESTER
    • METHYL-2,2-DICHLOROPROPIONATE
    • DALAPON METHYL ESTER STANDARD
    • 2,2-Dichloropropionic acid methyl ester
    • Propionic acid, 2,2-dichloro-, methyl ester
    • DALAPONE-METHYL PESTANAL (METHYL 2,2-DIC
    • Dalapon methyl ester 100mg [17640-02-7]
    • MDL： MFCD00144041
    • Inchi： 1S/C4H6Cl2O2/c1-4(5,6)3(7)8-2/h1-2H3
    • InChI Key： RDYUJBOUMXIDPY-UHFFFAOYSA-N
    • SMILES： C(Cl)(Cl)(C)C(=O)OC

Computed Properties

  • Exact Mass: 155.97400
  • Monoisotopic Mass: 155.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.299
  • Boiling Point: 143.5 °C at 760 mmHg
  • Flash Point: Fahrenheit: 104 ° f
    Celsius: 40 ° c
  • Refractive Index: 1.442
  • PSA: 26.30000
  • LogP: 1.35320
  • Solubility: Uncertain

Dalapon-methyl Security Information

Dalapon-methyl Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Dalapon-methyl Pricemore >>

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Dalapon-methyl Production Method

Dalapon-methyl Related Literature

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